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Compound of Interest

Compound Name: Ots964

Cat. No.: B15608092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Ots964 stock

solutions using Dimethyl Sulfoxide (DMSO) as a solvent. Ots964 is a potent and selective

inhibitor of T-LAK cell-originated protein kinase (TOPK) and Cyclin-dependent kinase 11

(CDK11), making it a valuable tool in cancer research and drug development.[1][2][3][4] Proper

preparation and storage of the stock solution are crucial for obtaining accurate and

reproducible experimental results.

Quantitative Data Summary
For consistent and accurate experimental outcomes, it is imperative to start with a precisely

prepared stock solution. The following table summarizes the key quantitative data for Ots964
and its hydrochloride salt. Note that Ots964 is available as a free base and as a hydrochloride

salt, which have different molecular weights. Ensure you are using the correct molecular weight

for your calculations based on the form of the compound you have.
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Parameter Ots964
Ots964
Hydrochloride

Source(s)

Molecular Formula C23H24N2O2S C23H25ClN2O2S [3][5]

Molecular Weight 392.51 g/mol 428.97 g/mol [1][3][5]

Solubility in DMSO Soluble
≥ 83.33 mg/mL

(194.26 mM)
[1][3]

Recommended

Storage of Powder

-20°C for up to 3

years

-20°C for up to 3

years
[2]

Stock Solution

Storage

-80°C for up to 2

years; -20°C for up to

1 year

-80°C for up to 2

years; -20°C for up to

1 year

[1]

Note on DMSO Quality: The solubility of Ots964 can be significantly impacted by the quality of

the DMSO. It is strongly recommended to use a new, unopened bottle of anhydrous, high-purity

DMSO to minimize the presence of water, which can reduce the solubility of the compound.[1]

[4]

Experimental Protocol: Preparation of a 10 mM
Ots964 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Ots964 hydrochloride. If

you are using the free base form of Ots964, adjust the mass accordingly using its specific

molecular weight.

Materials:

Ots964 hydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.xcessbio.com/products/m12951
https://aobious.com/aobious/kinase-inhibitors/5093--ots964.html
https://www.medchemexpress.com/OTS-964.html
https://www.xcessbio.com/products/m12951
https://aobious.com/aobious/kinase-inhibitors/5093--ots964.html
https://www.medchemexpress.com/OTS-964.html
https://www.xcessbio.com/products/m12951
https://www.medkoo.com/uploads/product/OTS964_HCl/product_insert/ProductData-OTS964_HCl-DRAFT.pdf
https://www.medchemexpress.com/OTS-964.html
https://www.benchchem.com/product/b15608092?utm_src=pdf-body
https://www.medchemexpress.com/OTS-964.html
https://www.selleckchem.com/products/ots964.html
https://www.benchchem.com/product/b15608092?utm_src=pdf-body
https://www.benchchem.com/product/b15608092?utm_src=pdf-body
https://www.benchchem.com/product/b15608092?utm_src=pdf-body
https://www.benchchem.com/product/b15608092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Determine the Required Mass:

To prepare 1 mL of a 10 mM Ots964 hydrochloride stock solution, the required mass is

calculated as follows:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 428.97 g/mol x 1000 mg/g = 4.29 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh out 4.29 mg of Ots964 hydrochloride powder into the tared tube.

Adding the Solvent:

Add 1 mL of anhydrous, high-purity DMSO to the microcentrifuge tube containing the

Ots964 hydrochloride powder.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If the compound does not fully dissolve with vortexing, sonication in a water bath for 5-10

minutes at room temperature can be used to aid dissolution.[6]

Aliquoting and Storage:
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Once the Ots964 is fully dissolved, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent repeated

freeze-thaw cycles which can degrade the compound.

For long-term storage (up to 2 years), store the aliquots at -80°C.[1]

For shorter-term storage (up to 1 year), aliquots can be stored at -20°C.[1]

Before use, thaw an aliquot at room temperature and gently vortex before making further

dilutions in your desired cell culture medium or buffer.

Caution: DMSO is known to have biological effects and can alter signaling pathways in some

cell lines.[7][8] It is crucial to include a vehicle control (DMSO alone at the same final

concentration as used for the Ots964 treatment) in all experiments to account for any solvent-

specific effects.

Visualizing the Mechanism of Action
To understand the cellular context in which Ots964 functions, the following diagrams illustrate

the experimental workflow for preparing the stock solution and the primary signaling pathway

inhibited by Ots964.
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Experimental Workflow

Weigh Ots964 Powder

Add Anhydrous DMSO

Vortex / Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C or -20°C
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Experimental workflow for Ots964 stock solution preparation.
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Simplified signaling pathway of Ots964.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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